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Compound of Interest

Compound Name: trans-2-Hexenal

CAS No.: 505-57-7

Cat. No.: B1236974

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of trans-2-Hexenal as a

flavoring agent in the food industry. This document includes its sensory properties, typical

applications and usage levels, analytical methodologies for its quantification, and an

exploration of the biochemical pathways involved in its perception.

Introduction to trans-2-Hexenal
trans-2-Hexenal is an alpha,beta-unsaturated aldehyde naturally occurring in a wide variety of

fruits, vegetables, and plants, including strawberries, tomatoes, and bananas.[1][2] It is a key

component of "green leaf volatiles," which are responsible for the characteristic fresh, green

aroma of freshly cut grass and crushed leaves.[1] In the food industry, it is highly valued for its

potent and versatile flavor profile, described as green, fruity, and apple-like, with nuances of

banana and strawberry.[2][3][4] It is recognized as safe for its intended use in food by

regulatory bodies such as the Flavor and Extract Manufacturers Association (FEMA), holding

the FEMA number 2560.[4]
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Physicochemical Properties
Property Value Reference

Chemical Formula C₆H₁₀O [2][5]

Molar Mass 98.14 g/mol [1]

Appearance Clear, pale yellow liquid [1][2]

Odor
Green, leafy, herbal, fruity

(apple-like)
[1]

Boiling Point 47.0 °C @ 17.00 mmHg [1]

Flash Point 38.3 °C [2]

Solubility
Soluble in ethanol and fixed

oils
[2]

CAS Number 6728-26-3 [2][5]

Applications and Recommended Usage Levels
trans-2-Hexenal is utilized to impart fresh, green, and fruity notes to a variety of food products.

Its high odor strength necessitates its use in highly diluted forms.[6]

Food Category Average Usage (mg/kg) Maximum Usage (mg/kg)

Dairy products (excluding

category 02.0)
4.64 14.68

Confectionery 4.61 16.41

Cereals and cereal products 3.55 8.50

Bakery wares 5.00 16.87

Meat and meat products 1.00 1.00

Non-alcoholic beverages 1.95 6.70

Alcoholic beverages 1.00 3.00
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Data sourced from The Good Scents Company, referencing European Food Safety Authority

(EFSA) data.[6]

Experimental Protocols
Sensory Evaluation Protocol: Triangle Test
Objective: To determine if a sensory difference exists between two product formulations, one

with and one without trans-2-Hexenal.

Materials:

Two product samples (A and B), where A is the control and B contains trans-2-Hexenal at a

specified concentration.

Identical tasting cups, coded with random three-digit numbers.

Water and unsalted crackers for palate cleansing.

Individual sensory booths with controlled lighting and ventilation.

Scorecards for each panelist.

Procedure:

Panelist Selection: Recruit a panel of 20-40 trained or consumer panelists.

Sample Preparation: Prepare six possible combinations of three samples to be presented to

the panelists: AAB, ABA, BAA, BBA, BAB, ABB. Ensure all samples are at the same

temperature.

Presentation: Present each panelist with one set of three coded samples. The order of

presentation should be randomized across panelists.

Evaluation: Instruct panelists to taste each sample from left to right, cleansing their palate

with water and crackers between samples.

Data Collection: Ask panelists to identify the "odd" or "different" sample on their scorecard.
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Data Analysis: Tally the number of correct identifications. The minimum number of correct

judgments to establish a statistically significant difference (p < 0.05) depends on the number

of panelists. This can be determined using a binomial distribution table for triangle tests.

Analytical Quantification Protocol: Headspace Gas
Chromatography-Mass Spectrometry (HS-GC-MS)
Objective: To quantify the concentration of trans-2-Hexenal in a food matrix.

Materials and Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Headspace autosampler.

GC Column: A mid-polarity column such as a VF-200ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) or similar is suitable.[7]

Helium carrier gas.

trans-2-Hexenal standard.

Solvent for standard preparation (e.g., methanol).

Food matrix for calibration curve (matrix-matching).

Procedure:

Standard Preparation: Prepare a stock solution of trans-2-Hexenal in methanol. Create a

series of calibration standards by spiking a known amount of the food matrix (free of

endogenous trans-2-Hexenal, if possible) with the standard solution to achieve a range of

concentrations relevant to the expected sample concentration.

Sample Preparation: Homogenize the food sample. Weigh a precise amount of the

homogenized sample (e.g., 1-5 g) into a headspace vial.

HS-GC-MS Analysis:
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Headspace Parameters:

Incubation Temperature: 40-60 °C

Incubation Time: 15-30 minutes

Injection Volume: 1 mL

GC Parameters (example):

Inlet Temperature: 230 °C

Oven Program: Start at 40 °C for 2 minutes, ramp to 140 °C at 5 °C/min, then ramp to

240 °C at 20 °C/min and hold for 2 minutes.[8]

Carrier Gas Flow: 1.0 mL/min (constant flow).

MS Parameters:

Ion Source Temperature: 230 °C

Transfer Line Temperature: 260 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for trans-2-
Hexenal (e.g., m/z 41, 55, 69, 83, 98) for enhanced sensitivity and specificity.

Data Analysis: Construct a calibration curve by plotting the peak area of trans-2-Hexenal
against the concentration for the prepared standards. Determine the concentration of trans-
2-Hexenal in the unknown samples by interpolating their peak areas from the calibration

curve.

Stability of trans-2-Hexenal in Food Matrices
trans-2-Hexenal, being an unsaturated aldehyde, is susceptible to degradation, which can

impact the flavor profile of the final product.
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Oxidation: The double bond and the aldehyde group are prone to oxidation, which can lead

to the formation of off-flavor compounds. The presence of antioxidants can mitigate this.

pH: The stability of trans-2-Hexenal can be influenced by the pH of the food matrix. It may

undergo isomerization or other reactions under acidic or alkaline conditions.

Temperature: High temperatures during processing can lead to the volatilization and

degradation of trans-2-Hexenal. In some instances, such as in fresh-cut apples, its

presence in modified atmosphere packaging has been shown to extend shelf life, even at

abusive storage temperatures.[9][10]

Enzymatic Action: In plant tissues, trans-2-Hexenal is formed from linolenic acid via the

lipoxygenase (LOX) and hydroperoxide lyase (HPL) pathways upon tissue damage.[11][12]

[13] Conversely, it can be enzymatically converted to other compounds, such as trans-2-

hexenol, by alcohol dehydrogenase.

Signaling Pathways in Flavor Perception
The perception of trans-2-Hexenal involves both the olfactory (smell) and gustatory (taste)

systems.

Olfactory Signaling Pathway
The aroma of trans-2-Hexenal is detected by olfactory receptors (ORs), which are G-protein

coupled receptors (GPCRs) located in the olfactory epithelium.
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Caption: Olfactory signal transduction pathway for trans-2-Hexenal.

The binding of trans-2-Hexenal to an OR activates the G-protein G-olf.[14] This, in turn,

activates adenylate cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[14]

[15] The increased intracellular concentration of cAMP opens cyclic nucleotide-gated (CNG) ion

channels, leading to an influx of Ca²⁺ and Na⁺ ions.[14] This influx depolarizes the olfactory

receptor neuron, generating an action potential that is transmitted to the olfactory bulb in the

brain, resulting in the perception of smell.[14]

Gustatory Signaling Pathway (Sweet Taste)
Interestingly, trans-2-Hexenal has been shown to elicit a sweet taste perception.[16] This is

mediated by its interaction with the T1R2/T1R3 sweet taste receptor, another type of GPCR.
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Caption: Gustatory signal transduction for trans-2-Hexenal's sweet taste.

trans-2-Hexenal interacts with the transmembrane domain of the T1R2 subunit of the

T1R2/T1R3 heterodimer.[16] This activation stimulates the G-protein gustducin, which in turn

activates phospholipase Cβ2 (PLCβ2). PLCβ2 hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its

receptors on the endoplasmic reticulum, causing the release of intracellular Ca²⁺. This increase

in cytosolic Ca²⁺ activates the TRPM5 ion channel, leading to Na⁺ influx, depolarization of the

taste receptor cell, and subsequent release of ATP as a neurotransmitter, which signals to the

gustatory nerve fibers.
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Conclusion
trans-2-Hexenal is a valuable flavoring agent for creating fresh, green, and fruity notes in a

wide range of food products. A thorough understanding of its sensory properties, stability, and

the mechanisms of its perception is crucial for its effective application in food formulation and

development. The protocols provided herein offer a framework for the sensory and analytical

evaluation of trans-2-Hexenal, enabling researchers and food scientists to optimize its use and

ensure product quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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